Cas no 2137534-84-8 (4-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanamide)

• Product Name: 4-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanamide
• CAS No: 2137534-84-8
• MF: C₉H₁₄Br₂N₄O
• MW: 354.041659832001
• CID: 5944514
• PubChem ID: 165960714
• Update Time: 2025-06-03

4-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanamide
• EN300-1140880
• 2137534-84-8

• Inchi： 1S/C9H14Br2N4O/c1-5-14-7(10)8(11)15(5)4-3-6(13-2)9(12)16/h6,13H,3-4H2,1-2H3,(H2,12,16)
• InChI Key： PMIZWXISPNDPCW-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C)N1CCC(C(N)=O)NC)Br

Computed Properties

• Exact Mass: 353.95139g/mol
• Monoisotopic Mass: 351.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.9Ų

Additional information on 4-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanamide

Comprehensive Overview of 4-(4,5-Dibromo-2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanamide (CAS No. 2137534-84-8)

In the rapidly evolving field of pharmaceutical and biochemical research, 4-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanamide (CAS No. 2137534-84-8) has emerged as a compound of significant interest. This molecule, characterized by its unique imidazole core and butanamide side chain, is being studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The compound's dibromo-substituted imidazole moiety is a key structural element that has been linked to various pharmacological properties. Imidazole derivatives are well-known for their versatility in medicinal chemistry, often serving as building blocks for enzyme inhibitors and receptor modulators. The presence of the methylamino group in 4-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanamide further enhances its potential as a candidate for central nervous system (CNS) targeting drugs, given the importance of amino groups in blood-brain barrier penetration.

Recent trends in drug development have seen a surge in interest toward small molecule therapeutics with improved pharmacokinetic profiles. This aligns perfectly with the research focus on CAS 2137534-84-8, as its molecular weight and lipophilicity parameters suggest favorable drug-like properties. The compound's hydrogen bond donor/acceptor count falls within the optimal range for oral bioavailability, making it a promising subject for preclinical studies.

The scientific community has shown particular interest in how 4-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanamide might interact with various biological targets. Computational modeling studies suggest potential affinity for protein kinases, which are crucial regulators of cellular processes and popular targets for cancer therapeutics. This has led to increased searches for "imidazole-based kinase inhibitors" and "dibromo compound mechanism of action" across scientific databases.

From a synthetic chemistry perspective, the preparation of CAS 2137534-84-8 presents interesting challenges and opportunities. The bromination pattern on the imidazole ring requires careful control to ensure regioselectivity, while the butanamide side chain offers possibilities for further derivatization. These synthetic considerations have sparked discussions about "imidazole bromination techniques" and "amino butanamide synthesis" in recent chemical literature.

In the context of current pharmaceutical trends, there's growing attention on repurposing existing compounds for new therapeutic applications. The structural features of 4-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanamide suggest potential utility beyond its initial research scope, possibly in areas like neurodegenerative diseases or metabolic disorders. This aligns with frequent search queries about "multi-target drug development" and "imidazole pharmacology."

The compound's physicochemical properties have also been a subject of investigation. With calculated logP values indicating moderate lipophilicity and polar surface area within acceptable ranges for membrane permeability, CAS 2137534-84-8 demonstrates balanced characteristics for potential drug development. These aspects are particularly relevant given the current emphasis on "property-based drug design" in medicinal chemistry circles.

Quality control and analytical characterization of 4-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanamide present their own set of challenges and opportunities. Advanced techniques like LC-MS and NMR spectroscopy are essential for verifying the compound's purity and structure, especially given the presence of multiple heavy atoms (bromine) that influence its spectral properties. This has led to increased interest in "halogenated compound analysis" methodologies.

As research into imidazole-containing compounds continues to expand, CAS 2137534-84-8 represents an interesting case study in structure-activity relationships. The strategic placement of bromine atoms at the 4 and 5 positions of the imidazole ring may influence both the compound's electronic properties and its potential interactions with biological targets. These considerations are particularly relevant to current discussions about "halogen bonding in drug design" and "imidazole ring modifications."

The future research directions for 4-(4,5-dibromo-2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanamide are likely to focus on several key areas: optimization of its synthetic route, detailed investigation of its pharmacological profile, and exploration of potential structure-activity relationships through systematic analog synthesis. These investigations will contribute valuable data to the growing body of knowledge about brominated heterocycles in medicinal chemistry.